2,4,4-TRIMETHYL-1-PENTENE
2,4,4-TRIMETHYL-1-PENTENE
6-Methyl-1-heptene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 6-Methyl-1-heptene is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-Methyl-1-heptene has been primarily detected in feces.
Isooctene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are lighter than air.
Isooctene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are lighter than air.
Brand Name:
Vulcanchem
CAS No.:
11071-47-9
VCID:
VC0080069
InChI:
InChI=1S/C8H16/c1-4-5-6-7-8(2)3/h4,8H,1,5-7H2,2-3H3
SMILES:
CC(C)CCCC=C
Molecular Formula:
C8H16
Molecular Weight:
112.21 g/mol
2,4,4-TRIMETHYL-1-PENTENE
CAS No.: 11071-47-9
Main Products
VCID: VC0080069
Molecular Formula: C8H16
Molecular Weight: 112.21 g/mol
| CAS No. | 11071-47-9 |
|---|---|
| Product Name | 2,4,4-TRIMETHYL-1-PENTENE |
| Molecular Formula | C8H16 |
| Molecular Weight | 112.21 g/mol |
| IUPAC Name | 6-methylhept-1-ene |
| Standard InChI | InChI=1S/C8H16/c1-4-5-6-7-8(2)3/h4,8H,1,5-7H2,2-3H3 |
| Standard InChIKey | DFVOXRAAHOJJBN-UHFFFAOYSA-N |
| SMILES | CC(C)CCCC=C |
| Canonical SMILES | CC(C)CCCC=C |
| Boiling Point | 113.2 °C |
| Flash Point | less than 20 °F (NFPA, 2010) |
| Physical Description | Isooctene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are lighter than air. |
| Description | 6-Methyl-1-heptene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 6-Methyl-1-heptene is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-Methyl-1-heptene has been primarily detected in feces. Isooctene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are lighter than air. |
| Vapor Pressure | 25.21 mmHg |
| PubChem Compound | 21122 |
| Last Modified | Nov 11 2021 |
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